![molecular formula C23H23N5O3S B2708212 2-((3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(2,5-dimethylphenyl)acetamide CAS No. 852437-38-8](/img/structure/B2708212.png)
2-((3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(2,5-dimethylphenyl)acetamide
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Description
2-((3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(2,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C23H23N5O3S and its molecular weight is 449.53. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Insecticidal Assessment
Research by Fadda et al. (2017) explores the synthesis of various heterocycles incorporating a thiadiazole moiety, which could potentially include similar compounds to the one . These compounds are evaluated for their insecticidal properties against the cotton leafworm, Spodoptera littoralis, highlighting the potential agricultural applications of such molecules in pest control and plant protection (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).
Molecular Docking and Screening for Bioactivity
A study by Flefel et al. (2018) on the synthesis of novel pyridine and fused pyridine derivatives, including triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives, showcases the compound's role in drug discovery. These derivatives were subjected to molecular docking screenings towards specific proteins, exhibiting antimicrobial and antioxidant activities, indicating their potential in developing new therapeutic agents (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).
Antioxidant Ability of Novel Derivatives
Shakir et al. (2017) synthesized new derivatives bearing the 2,6-Dimethoxy-4-(methoxymethyl)Phenol moiety, showing significant antioxidant ability in DPPH and FRAP assays. This demonstrates the compound's utility in developing antioxidants, which are crucial for combating oxidative stress-related diseases (Shakir, Ali, & Hussain, 2017).
Preparation as Potential Antiasthma Agents
Medwid et al. (1990) describe the preparation of compounds with a similar structural motif, showing activity as mediator release inhibitors, which could be explored for antiasthma medication development. This indicates the compound's potential application in respiratory disease treatment (Medwid, Paul, Baker, Brockman, Du, Hallett, Hanifin, Hardy, Tarrant, & Torley, 1990).
Properties
IUPAC Name |
2-[[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]-N-(2,5-dimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N5O3S/c1-14-5-6-15(2)17(11-14)24-21(29)13-32-22-10-9-20-25-26-23(28(20)27-22)16-7-8-18(30-3)19(12-16)31-4/h5-12H,13H2,1-4H3,(H,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIOIUCCUIDMUPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN3C(=NN=C3C4=CC(=C(C=C4)OC)OC)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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